Cas no 1164465-77-3 (methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 1164465-77-3
• MF: C₁₅H₁₀BrN₃O₅S₂
• MW: 456.290999889374
• CID: 6387463
• PubChem ID: 4190783
• Update Time: 2025-07-15

methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(6-bromo-2-((5-nitrothiophene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-bromo-2-[[(5-nitro-2-thienyl)carbonyl]imino]-, methyl ester, (2Z)-
• SMR000236618
• CHEMBL3211764
• methyl 2-[(2Z)-6-bromo-2-[(5-nitrothiophene-2-carbonyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 1164465-77-3
• MLS000723210
• AKOS024607028
• methyl 2-[6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• F1366-0695
• HMS2578K12
• (Z)-methyl 2-(6-bromo-2-((5-nitrothiophene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C15H10BrN3O5S2/c1-24-13(20)7-18-9-3-2-8(16)6-11(9)26-15(18)17-14(21)10-4-5-12(25-10)19(22)23/h2-6H,7H2,1H3/b17-15-
• InChI Key： FJWSHCSOSWTMQC-ICFOKQHNSA-N
• SMILES： S1C2=CC(Br)=CC=C2N(CC(OC)=O)/C/1=N/C(C1SC([N+]([O-])=O)=CC=1)=O

Computed Properties

• Exact Mass: 454.925
• Monoisotopic Mass: 454.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1164465-77-3)

Methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate, identified by its CAS number 1164465-77-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzothiazole family, a heterocyclic structure known for its broad spectrum of biological activities and pharmaceutical applications. The presence of multiple functional groups, including a bromo substituent, a nitro group on the thiophene ring, and an imino group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The benzothiazole core is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, benzothiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate suggest potential applications in these areas. The bromo group at the 6-position of the benzothiazole ring can serve as a handle for further functionalization via cross-coupling reactions, while the nitro group on the thiophene ring may influence electronic properties and reactivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The nitrothiophene moiety is particularly interesting because it can be reduced to an amine under specific conditions, leading to the formation of new pharmacophores. This redox-active nature makes methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate a promising candidate for exploring new therapeutic strategies. Additionally, the imino group can participate in hydrogen bonding interactions with biological targets, which is crucial for drug design.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the bromo group at the 6-position of the benzothiazole ring is typically achieved using brominating agents such as N-bromosuccinimide (NBS). Subsequent functionalization of the thiophene ring with a nitro group can be accomplished using classical nitration methods or more modern approaches like catalytic nitration. The formation of the imino group is often achieved through condensation reactions between appropriate precursors.

The structural complexity of methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate necessitates advanced analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy is essential for determining the connectivity and environment of hydrogen and carbon atoms. Mass spectrometry (MS) provides information about molecular weight and fragmentation patterns, confirming the identity and purity of the compound. X-ray crystallography can be employed to elucidate the three-dimensional structure if single crystals are obtained.

The biological activity of this compound has been explored in several preclinical studies. Researchers have focused on evaluating its potential as an inhibitor of key enzymes involved in cancer progression. The benzothiazole scaffold has shown promise in disrupting microtubule formation and inhibiting kinases such as EGFR and VEGFR. The presence of both bromo and nitro groups may enhance binding affinity by introducing additional interaction points with target proteins.

Moreover, the redox-active nature of the nitrothiophene moiety has been exploited in developing prodrugs that release active species in response to physiological conditions. This approach has been particularly useful in designing targeted therapies that minimize systemic toxicity. Preliminary studies suggest that methyl 2-(2Z)-6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-y acetate could be converted into an active form within specific biological compartments, enhancing its therapeutic efficacy.

The compound's potential also extends to antimicrobial applications. Benzothiazole derivatives have demonstrated activity against a wide range of pathogens due to their ability to interfere with essential cellular processes such as DNA replication and protein synthesis. The structural features of methyl 1164465- 77